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Compound of Interest

Compound Name: Copeptin (human)

Cat. No.: B15550659

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and protocol for the use of a human copeptin

Enzyme-Linked Immunosorbent Assay (ELISA) kit. Copeptin, the C-terminal part of the

precursor of arginine vasopressin (AVP), is a stable and reliable surrogate marker for AVP

release.[1][2] Its measurement is of significant interest in various fields of research, including

cardiovascular diseases, renal function, and stress response.[3][4]

Principle of the Assay
Human copeptin ELISA kits typically utilize a quantitative sandwich or competitive enzyme

immunoassay technique.

Sandwich ELISA: An antibody specific for copeptin is pre-coated onto a microplate.[5]

Standards and samples are pipetted into the wells, and any copeptin present is bound by the

immobilized antibody. After washing, a biotin-conjugated antibody specific for copeptin is

added. Following another wash, a streptavidin-HRP conjugate is added. Finally, a substrate

solution is added, and the color development is proportional to the amount of copeptin

bound.[5]
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Competitive ELISA: This format involves a competition between a known amount of labeled

copeptin and the copeptin in the sample for a limited number of antibody binding sites. The

resulting signal is inversely proportional to the concentration of copeptin in the sample.[6][7]

Quantitative Data Summary
The performance characteristics of human copeptin ELISA kits can vary between

manufacturers. The following table summarizes typical quantitative data.

Parameter Typical Value

Detection Range 31.25 - 2000 pg/mL[6][8]

Sensitivity < 20 pg/mL[6][8]

Intra-Assay Precision (CV%) < 8%[2]

Inter-Assay Precision (CV%) < 10%[2]

Sample Types
Serum, Plasma, Cell Culture Supernatants,

Tissue Homogenates[1][4][8][9]

Assay Time Approximately 3-4 hours[5][8]

Experimental Protocols
Reagent and Sample Preparation

Reagent Preparation: Bring all reagents to room temperature (18-25°C) before use.[1][6][9]

Reconstitute or dilute concentrated standards, detection antibodies, and wash buffers as

specified in the kit manual.

Sample Collection and Storage:

Serum: Allow blood to clot for 1-2 hours at room temperature or overnight at 4°C.

Centrifuge for 20 minutes at 1000 x g.[1][7][9]

Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15

minutes at 1000 x g within 30 minutes of collection.[1][7][9]
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Cell Culture Supernatants: Centrifuge at 1000 x g for 20 minutes to remove particulates.[9]

Tissue Homogenates: Homogenize tissue in an appropriate buffer and centrifuge to

remove debris.[4]

Store samples at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

[1][9]

Assay Procedure (Sandwich ELISA)
Add Standards and Samples: Add 50 µL of standards and samples to the appropriate wells

of the pre-coated microplate.[1][6]

Add Detection Antibody: Immediately add 50 µL of biotinylated detection antibody working

solution to each well.[6]

Incubation: Cover the plate and incubate for 45-60 minutes at 37°C.[6][9]

Washing: Aspirate the liquid from each well and wash 3-5 times with 350 µL of 1X Wash

Buffer per well.[6][7]

Add HRP Conjugate: Add 100 µL of HRP conjugate working solution to each well.[6]

Incubation: Cover the plate and incubate for 30 minutes at 37°C.[6]

Washing: Repeat the washing step as in step 4.

Add Substrate: Add 90 µL of TMB Substrate Solution to each well.[9]

Incubation: Incubate for 15-30 minutes at 37°C in the dark.[9]

Add Stop Solution: Add 50 µL of Stop Solution to each well. The color will change from blue

to yellow.[1][9]

Read Absorbance: Read the optical density (OD) at 450 nm within 10-30 minutes of adding

the stop solution.[2][7]

Calculation of Results
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Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis.

Use a four-parameter logistic (4-PL) curve fit to generate the best-fit line.[7]

Determine the concentration of copeptin in the samples by interpolating their mean

absorbance values from the standard curve.

Multiply the interpolated concentration by the dilution factor if samples were diluted.
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Preparation

Assay Procedure

Data Analysis

Bring all reagents to room temperature

Prepare standards and samples

Add 50µL of standards and samples to wells

Add 50µL of Biotinylated Detection Antibody

Incubate for 45-60 min at 37°C

Wash wells 3-5 times

Add 100µL of HRP Conjugate

Incubate for 30 min at 37°C

Wash wells 5 times

Add 90µL of TMB Substrate

Incubate for 15-30 min at 37°C in the dark

Add 50µL of Stop Solution

Read absorbance at 450 nm

Calculate results using standard curve
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Caption: A flowchart illustrating the major steps of the human copeptin sandwich ELISA

protocol.

Vasopressin Signaling Pathway
Copeptin is released in a 1:1 molar ratio with arginine vasopressin (AVP) and serves as a

surrogate marker for its secretion. AVP exerts its effects through binding to three main G-

protein coupled receptors: V1a, V1b, and V2.
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Caption: A simplified diagram of the major arginine vasopressin (AVP) signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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